1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one

• IUPAC Name: 3-(2-methoxynaphthalen-1-yl)-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C21H27NO4S/c1-15(2)14-27(24,25)17-12-22(13-17)21(23)11-9-19-18-7-5-4-6-16(18)8-10-20(19)26-3/h4-8,10,15,17H,9,11-14H2,1-3H3
• InChI Key: HXRQPBLRRTWVMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)CCC2=C(C=CC3=CC=CC=C32)OC
• Molecular Formula: C21H27NO4S
• Molecular Weight: 389.5 g/mol

Description

1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one is a chemical compound with potential therapeutic applications. It is commonly referred to as IBSP and belongs to the class of compounds known as selective androgen receptor modulators (SARMs). SARMs are a group of compounds that selectively target androgen receptors in the body, leading to anabolic effects similar to those of traditional anabolic steroids but with fewer adverse effects.

Scientific Research Applications

Azetidinone Structures and Antimitotic Activity

Research has identified various azetidin-2-ones with potential antimitotic properties, which are pivotal in cancer treatment strategies. For example, structures based on the 1-(3,4,5-trimethoxyphenyl)azetidin-2-one core have been explored for their antimitotic activities, highlighting the importance of substituents on lactam positions for biological activity (Twamley, O’Boyle, & Meegan, 2020).

Synthesis and Structural Investigations

The synthesis and X-ray structural investigations of azetidinones, including isomers of 1-(4-methoxyphenyl)-3-phenoxy-4-methylthio-4-methoxyimino-2-azetidinone, have provided insights into their crystalline structures, which are crucial for understanding the compound's interactions at the molecular level (Gluziński, Grochowski, Krajewski, & Pupek, 1991).

Antimicrobial Agents

A series of N/C-4 substituted azetidin-2-ones have been synthesized and evaluated as a new class of antimicrobial agents, showing potent activity against significant pathogens such as Bacillus anthracis, Staphylococcus aureus, and Candida albicans. This research underscores the potential of azetidin-2-one derivatives in developing new antimicrobial treatments (Halve, Bhadauria, & Dubey, 2007).

Antitumor Agents and Tubulin Targeting

Investigations into 3-phenoxy-1,4-diarylazetidin-2-ones have led to the discovery of potent antiproliferative compounds targeting tubulin, a critical protein in cell division. These compounds have shown efficacy in inhibiting the polymerization of tubulin in vitro and disrupting microtubular structures in cancer cells, indicating their potential as antitumor agents (Greene et al., 2016).